Cas no 92636-38-9 (1-4-(Trifluoromethyl)phenyl-1H-pyrrole)

• Product Name: 1-4-(Trifluoromethyl)phenyl-1H-pyrrole
• CAS No: 92636-38-9
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• MDL: MFCD01567129
• CID: 800840
• PubChem ID: 2778132
• Update Time: 2025-11-02

1-4-(Trifluoromethyl)phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-[4-(trifluoromethyl)phenyl]-
• 1-[4-(trifluoromethyl)phenyl]-1H-pyrrole
• 1-[4-(trifluoromethyl)phenyl]pyrrole
• [4-(trifluoromethyl)phenyl]pyrrole
• 1-<(4-trifluoromethyl)phenyl>pyrrole
• HMS564J03
• N-(p-trifluoromethylphenyl)pyrrole
• AKOS001476986
• AS-64803
• JFGOCJGHXODFKU-UHFFFAOYSA-N
• A844297
• CS-0325767
• Maybridge1_008121
• FT-0607149
• EN300-180062
• AMY25817
• D96080
• MFCD01567129
• SCHEMBL2238653
• 1-(4-(Trifluoromethyl)phenyl)-1H-pyrrole
• DTXSID50380788
• 92636-38-9
• STK893656
• BBL020950
• 1-4-(Trifluoromethyl)phenyl-1H-pyrrole

• MDL： MFCD01567129
• Inchi： 1S/C11H8F3N/c12-11(13,14)9-3-5-10(6-4-9)15-7-1-2-8-15/h1-8H
• InChI Key： JFGOCJGHXODFKU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=CC=C1)(F)F

Computed Properties

• Exact Mass: 211.06100
• Monoisotopic Mass: 211.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 1.18
• Melting Point: 107-111
• Boiling Point: 152/53mm
• Flash Point: 98.9°C
• Refractive Index: 1.5
• PSA: 4.93000
• LogP: 3.49610

1-4-(Trifluoromethyl)phenyl-1H-pyrrole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-4-(Trifluoromethyl)phenyl-1H-pyrrole

1-4-(Trifluoromethyl)phenyl-1H-pyrrole (CAS No. 92636-38-9): A Versatile Fluorinated Heterocyclic Compound

In the realm of fluorinated heterocyclic compounds, 1-4-(Trifluoromethyl)phenyl-1H-pyrrole (CAS No. 92636-38-9) stands out as a structurally unique and functionally diverse molecule. This compound, featuring a pyrrole ring substituted with a trifluoromethylphenyl group, has garnered significant attention in pharmaceutical research, material science, and specialty chemical applications. Its molecular architecture combines the electron-rich nature of pyrrole with the strong electron-withdrawing properties of the CF3 group, creating interesting electronic characteristics that researchers are actively exploring.

The growing interest in fluorinated organic compounds stems from their remarkable stability, lipophilicity, and bioavailability - properties that make 1-4-(Trifluoromethyl)phenyl-1H-pyrrole particularly valuable in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in oncology and CNS disorders. The compound's trifluoromethyl group enhances metabolic stability while maintaining favorable physicochemical properties, answering the industry's demand for improved drug candidates with better pharmacokinetic profiles.

From a synthetic chemistry perspective, 1-4-(Trifluoromethyl)phenyl-1H-pyrrole serves as an excellent intermediate for constructing more complex molecular architectures. Its pyrrole core offers multiple sites for functionalization, enabling the creation of diverse derivatives for structure-activity relationship studies. Researchers frequently employ this compound in cross-coupling reactions and cyclization processes, taking advantage of its well-defined reactivity patterns. The presence of both electron-donating (pyrrole) and electron-withdrawing (CF3) moieties in a single molecule creates unique opportunities for designing materials with tailored electronic properties.

Material scientists have recognized the potential of 1-4-(Trifluoromethyl)phenyl-1H-pyrrole in developing advanced organic semiconductors and electroluminescent materials. The compound's ability to influence charge transport characteristics makes it valuable for OLED technologies and organic photovoltaic devices. Recent breakthroughs in flexible electronics have further increased demand for such specialized fluorinated building blocks, with applications ranging from foldable displays to wearable sensors.

The synthesis and applications of 1-4-(Trifluoromethyl)phenyl-1H-pyrrole continue to evolve, with recent literature focusing on more sustainable production methods. Green chemistry approaches, including catalytic trifluoromethylation and microwave-assisted synthesis, are being explored to improve the compound's accessibility while reducing environmental impact. These developments align with the pharmaceutical industry's growing emphasis on green synthetic routes and process intensification.

Analytical characterization of 1-4-(Trifluoromethyl)phenyl-1H-pyrrole typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. The distinct 19F NMR signal of the trifluoromethyl group provides a convenient handle for reaction monitoring and purity assessment. Quality control protocols for this compound emphasize the importance of HPLC purity analysis and residual solvent testing, especially for pharmaceutical applications.

Market trends indicate steady growth in demand for fluorinated pyrrole derivatives, driven by their expanding applications in life sciences and advanced materials. The unique combination of properties offered by 1-4-(Trifluoromethyl)phenyl-1H-pyrrole positions it as a compound of continuing interest across multiple industries. Current research directions include exploring its use in metal-organic frameworks (MOFs), covalent organic frameworks (COFs), and as a ligand in transition metal catalysis.

For researchers working with 1-4-(Trifluoromethyl)phenyl-1H-pyrrole, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored under inert atmosphere at low temperatures to prevent degradation. Solubility characteristics favor polar organic solvents, with DMSO and DMF being common choices for biological applications.

The future outlook for 1-4-(Trifluoromethyl)phenyl-1H-pyrrole appears promising, with ongoing investigations into novel applications and synthetic methodologies. As the chemical industry continues to prioritize fluorine-containing compounds for their unique properties, this particular trifluoromethylated pyrrole derivative is likely to maintain its relevance in both academic and industrial settings. Its versatility as a building block ensures continued interest from medicinal chemists, materials scientists, and synthetic organic chemists alike.